Cas no 72850-72-7 (5-THIAZOLECARBOXYLIC ACID, 2-CHLORO-4-(TRIFLUOROMETHYL)-, 2-PROPYNYL ESTER)

• Product Name: 5-THIAZOLECARBOXYLIC ACID, 2-CHLORO-4-(TRIFLUOROMETHYL)-, 2-PROPYNYL ESTER
• CAS No: 72850-72-7
• MF: C₈H₃ClF₃NO₂S
• MW: 269.628130197525
• CID: 3323264
• PubChem ID: 13670344
• Update Time: 2025-04-21

5-THIAZOLECARBOXYLIC ACID, 2-CHLORO-4-(TRIFLUOROMETHYL)-, 2-PROPYNYL ESTER Chemical and Physical Properties

Names and Identifiers

• 5-THIAZOLECARBOXYLIC ACID, 2-CHLORO-4-(TRIFLUOROMETHYL)-, 2-PROPYNYL ESTER
• 72850-72-7
• SCHEMBL10820999
• DTXSID501171768
• propargyl 2-chloro-4-trifluoromethyl-5-thiazolecarboxylate
• 2-Propyn-1-yl 2-chloro-4-(trifluoromethyl)-5-thiazolecarboxylate

• Inchi： 1S/C8H3ClF3NO2S/c1-2-3-15-6(14)4-5(8(10,11)12)13-7(9)16-4/h1H,3H2
• InChI Key： HDVKMFDQQOOWGB-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(F)(F)F)=C(C(=O)OCC#C)S1

Computed Properties

• Exact Mass: 268.9525117Da
• Monoisotopic Mass: 268.9525117Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4Ų